N-ethyl-N-(2-methylphenyl)-4-(propionylamino)benzamide

• IUPAC Name: N-ethyl-N-(2-methylphenyl)-4-(propanoylamino)benzamide
• InChI: InChI=1S/C19H22N2O2/c1-4-18(22)20-16-12-10-15(11-13-16)19(23)21(5-2)17-9-7-6-8-14(17)3/h6-13H,4-5H2,1-3H3,(H,20,22)
• InChI Key: TWKAGPOMEJGQSS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CC=C(C=C1)C(=O)N(CC)C2=CC=CC=C2C
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

N-ethyl-N-(2-methylphenyl)-4-(propionylamino)benzamide, commonly known as EML-1, is a chemical compound that has been studied extensively for its potential applications in scientific research. EML-1 is a synthetic compound that was first synthesized in the early 2000s and has since been used in a variety of studies to investigate its mechanism of action, biochemical and physiological effects, and potential future applications.

Mechanism of Action

The mechanism of action of EML-1 is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes in the body. Specifically, EML-1 has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins, a type of molecule that is involved in inflammation and pain.
Biochemical and Physiological Effects:
EML-1 has been shown to have a variety of biochemical and physiological effects in the body. In addition to its anti-inflammatory and analgesic properties, EML-1 has been shown to have antioxidant properties, which could make it a potential treatment for oxidative stress-related diseases such as Alzheimer's disease. EML-1 has also been shown to have antitumor properties, which could make it a potential treatment for various types of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of using EML-1 in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities and with a high degree of purity. However, one of the limitations of using EML-1 in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to design experiments that specifically target its activity.

Future Directions

There are several potential future directions for research on EML-1. One area of research could be focused on further elucidating its mechanism of action, which could help to identify new potential therapeutic targets. Another area of research could be focused on developing new analogs of EML-1 with improved properties, such as increased potency or selectivity. Additionally, research could be focused on investigating the potential use of EML-1 in combination with other drugs or therapies to enhance its therapeutic effects.

Scientific Research Applications

EML-1 has been used in a variety of scientific research applications, including studies on cancer, inflammation, and pain. In cancer research, EML-1 has been shown to have potential as a therapeutic agent for the treatment of various types of cancer, including breast cancer and prostate cancer. Inflammation research has shown that EML-1 has anti-inflammatory properties, which could make it a potential treatment for inflammatory diseases such as arthritis. In pain research, EML-1 has been shown to have analgesic properties, which could make it a potential treatment for chronic pain.